Cas no 1381788-20-0 (Tebipenem pivoxil hydrobromide)

Tebipenem pivoxil hydrobromide structure
1381788-20-0 structure
Product Name:Tebipenem pivoxil hydrobromide
CAS No:1381788-20-0
MF:C22H32BrN3O6S2
MW:578.539982795715
CID:5072652
Update Time:2023-08-25

Tebipenem pivoxil hydrobromide Chemical and Physical Properties

Names and Identifiers

    • TBPM-PI-HBr
    • Tebipenem pivoxil hydrobromide
    • NT65DX774J
    • SPR994
    • Tebipenem pivoxil hydrobromide (USAN)
    • Tebipenem pivoxil hydrobromide [USAN]
    • D11421
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((1-(4,5-dihydro-2-thiazolyl)-3-azetidinyl)thio)-6-((1R)-1-hydroxyethyl)-4-methyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, hydrobromide (1:1), (4R,5S,6S)-
    • Inchi: 1S/C22H31N3O6S2.BrH/c1-11-15-14(12(2)26)18(27)25(15)16(19(28)30-10-31-20(29)22(3,4)5)17(11)33-13-8-24(9-13)21-23-6-7-32-21;/h11-15,26H,6-10H2,1-5H3;1H/t11-,12-,14-,15-;/m1./s1
    • InChI Key: MMWWBQNLJKFAIN-HXLQFWNVSA-N
    • SMILES: Br.S(C1CN(C2=NCCS2)C1)C1=C(C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O

Computed Properties

  • Exact Mass: 577.09159 g/mol
  • Monoisotopic Mass: 577.09159 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 908
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159
  • Molecular Weight: 578.5
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